4-(N,N-dimethylsulfamoyl)-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]benzamide
• InChI: InChI=1S/C18H22N2O5S/c1-20(2)26(23,24)14-7-5-13(6-8-14)17(21)19-12-18(22)10-3-4-16-15(18)9-11-25-16/h5-9,11,22H,3-4,10,12H2,1-2H3,(H,19,21)
• InChI Key: BMMMKBDEGPKPHW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2(CCCC3=C2C=CO3)O
• Molecular Formula: C18H22N2O5S
• Molecular Weight: 378.4 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H22N2O5S and its molecular weight is 378.44. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antioxidant Properties

The compound’s structure includes a benzofuran moiety and a dimethylsulfamoyl group. These features contribute to its antioxidant activity. Specifically, the compound is usually formed during the Maillard reaction, which occurs during food processing and contributes to flavor and color development. Researchers have synthesized hydroxyl group-protected derivatives of this compound to explore its antioxidant abilities. The introduction of protecting groups to the free hydroxyl groups of the compound has been found to impact its reducing abilities. .

Enantioselective Synthesis

The compound’s stereochemistry plays a crucial role in its applications. For instance, the enantioselective synthesis of 6-amino-7-hydroxy-4,5,6,7-tetrahydroimidazo4,5,l-jkbenzazepin-2,6,7[1H]-trione-6-oxime (a derivative of our compound) has been investigated. .

Agrochemicals

The compound’s antioxidant properties and structural features could find applications in agrochemicals. Researchers investigate its potential as a plant growth regulator, pesticide, or herbicide. Understanding its mode of action and selectivity is crucial for optimizing its use in agriculture.